Cas no 1531701-50-4 (N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine)

• Product Name: N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine
• CAS No: 1531701-50-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5948787
• PubChem ID: 82685854
• Update Time: 2025-11-01

N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine
• EN300-1853773
• 1531701-50-4
• AKOS021003462
• n-[(1-methyl-2,3-dihydro-1h-indol-5-yl)methyl]hydroxylamine

• Inchi： 1S/C10H14N2O/c1-12-5-4-9-6-8(7-11-13)2-3-10(9)12/h2-3,6,11,13H,4-5,7H2,1H3
• InChI Key： OEIMDQLSINXWGX-UHFFFAOYSA-N
• SMILES： ONCC1C=CC2=C(C=1)CCN2C

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine

Introduction to N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine (CAS No. 1531701-50-4)

N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine, a compound with the CAS number 1531701-50-4, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole derivatives family, which has been extensively studied due to its diverse biological activities and potential therapeutic applications. The structural motif of this molecule, particularly the presence of a hydroxylamine functional group and a substituted indole ring, makes it a promising candidate for further exploration in drug discovery and development.

The indole core is a well-known scaffold in medicinal chemistry, with numerous derivatives exhibiting various pharmacological effects. Among these, derivatives featuring a methyl-substituted indole ring have garnered attention for their potential roles in modulating biological pathways. Specifically, the compound N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine combines the unique properties of the indole scaffold with the reactivity of the hydroxylamine group, suggesting possible applications in areas such as anti-inflammatory, anticancer, and antimicrobial therapies.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between indole derivatives and biological targets. Studies have shown that compounds with similar structural features to N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine can interact with proteins and enzymes involved in critical cellular processes. For instance, research has highlighted the potential of indole derivatives to inhibit kinases and other enzymes implicated in cancer progression. The hydroxylamine moiety in this compound may enhance its ability to engage with these targets by providing additional interaction points or by influencing the conformational flexibility of the molecule.

In addition to its potential as an active pharmaceutical ingredient (API), N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine could serve as a valuable intermediate in synthetic chemistry. The synthesis of complex molecules often relies on well-defined building blocks, and this compound's unique structure makes it a versatile precursor for constructing more elaborate structures. Its reactivity allows for further functionalization, enabling chemists to tailor its properties for specific applications.

The pharmaceutical industry is continually seeking novel compounds that can address unmet medical needs. Indole derivatives have shown promise in various therapeutic areas due to their ability to modulate biological pathways at multiple levels. The hydroxylamine group in N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine adds an additional layer of complexity, which may contribute to its unique pharmacological profile. This feature could be exploited to develop drugs with enhanced efficacy or reduced side effects compared to existing treatments.

Current research efforts are focused on optimizing the synthesis and purification of indole derivatives like N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine. Advances in synthetic methodologies have enabled the production of these compounds on larger scales, facilitating their use in preclinical and clinical studies. Additionally, green chemistry principles are being increasingly applied to reduce the environmental impact of drug synthesis. These efforts align with broader industry goals to develop sustainable and environmentally friendly pharmaceuticals.

The biological activity of N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine is being actively investigated in various preclinical models. Initial studies suggest that this compound may exhibit potent effects on target enzymes and proteins relevant to diseases such as cancer and inflammation. The hydroxylamine group is known to participate in hydrogen bonding interactions, which could enhance binding affinity and selectivity when targeting specific biological receptors or enzymes.

The development of new drugs is a complex process that involves multiple stages from discovery to market approval. However, compounds like N-(1-methyl-2,3-dihydro-1H-indol-5-yl)methylhydroxylamine offer a glimpse into the future of pharmaceutical innovation by leveraging structural diversity and functional groups to create molecules with tailored properties. As research continues to uncover new applications for indole derivatives, compounds such as this one are likely to play an increasingly important role in addressing global health challenges.

In conclusion, N-(1-methyl-2,3-dihydro-1H-indol-5-yldimethyhydroxymine (CAS No. 1531701) represents a fascinating subject of study within pharmaceutical chemistry. Its unique structure combines elements that suggest potential therapeutic benefits across multiple disease areas while also serving as a versatile tool for synthetic chemists aiming at developing novel drug candidates.